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Compound of Interest

(4-Chlorophenyl)

Compound Name: (cyclopropyl)methanamine
hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

\

Technical Guide: (4-Chlorophenyl)

(cyclopropyl)methanamine Hydrochloride

A Versatile Scaffold for CNS Drug Discovery &
Development

Part 1: Executive Summary

(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS: 123312-22-1 for free
base; HCI salt is the stable form) is a high-value pharmaceutical intermediate. It serves as a
primary amine scaffold for synthesizing Serotonin-Norepinephrine Reuptake Inhibitors (SNRIS)
and Triple Reuptake Inhibitors (TRIs). Structurally, it functions as a bioisostere to the
cyclobutyl-amine moiety found in Sibutramine and its active metabolites, offering altered
metabolic stability and lipophilicity profiles critical for blood-brain barrier (BBB) penetration.

Key Technical Specifications:
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e IUPAC Name: 1-(4-Chlorophenyl)-1-cyclopropylmethanamine hydrochloride

e Molecular Formula: Ci0H13CI2N (HCI salt)

e Molecular Weight: 218.12 g/mol

o Core Moiety: Aryl-cyclopropyl-methylamine (Privileged Structure for GPCR & Transporter

Ligands)

Part 2: Structural Analysis & Physicochemical

Profile

The compound features a chiral center at the methine carbon, connecting a lipophilic 4-

chlorophenyl ring and a strained cyclopropyl ring. This unique geometry restricts

conformational freedom, often enhancing binding affinity to monoamine transporters (SERT,

NET, DAT).

Physicochemical Properties Table

Property Value | Description Relevance to Drug Design
White to off-white crystalline _ _ o
Appearance id Solid-state handling efficiency
soli
N Soluble in MeOH, DMSO, Formulation and assay
Solubility

Water (>10 mg/mL)

compatibility

LogP (Free Base)

~2.8-3.2

Ideal range for CNS
penetration (BBB)

pKa

~9.5 (Amine)

lonized at physiological pH;

requires salt form for stability

H-Bond Donors

3 (NHs* form)

Critical for receptor pocket

anchoring

Chirality

1 Chiral Center (R/S)

Enantiomers often exhibit
distinct pharmacological
profiles
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Part 3: Synthetic Pathways & Optimization

The synthesis of this intermediate requires precise control to prevent ring opening of the
strained cyclopropyl group. Two primary industrial routes are established: Reductive Amination
(Route A) and Grignard Addition (Route B).

Route A: Reductive Amination of Aryl Ketone (Preferred
for Scale-Up)

This route uses 4-chlorophenyl cyclopropyl ketone (CAS 6640-25-1) as the starting material. It
is preferred for its atom economy and safety profile compared to Grignard reagents.

Step-by-Step Protocol:

» Imine Formation: React 4-chlorophenyl cyclopropyl ketone with hydroxylamine hydrochloride
in ethanol/pyridine to form the oxime intermediate (CAS 94097-88-8).

o Critical Parameter: Maintain temp < 60°C to avoid cyclopropyl ring degradation.
e Reduction: Hydrogenate the oxime using Raney Nickel or reduce with Zn/HCI.

o Note: Catalytic hydrogenation requires careful pressure control (1-3 atm) to prevent
hydrogenolysis of the C-Cl bond or the cyclopropane ring.

e Salt Formation: Treat the crude amine oil with anhydrous HCI in diethyl ether or dioxane to
precipitate the hydrochloride salt.

Route B: Grignard Addition to Nitrile (Laboratory Scale)

Useful for introducing chirality if chiral auxiliaries are used, but less scalable due to exotherms.

o Reagent Prep: Generate Cyclopropylmagnesium bromide from cyclopropyl bromide and Mg
turnings in dry THF.

» Addition: Dropwise addition of Grignard reagent to 4-Chlorobenzonitrile at -78°C to 0°C.

o Hydrolysis/Reduction: The resulting imine magnesium salt is reduced in situ with Sodium
Borohydride (NaBHa4) or hydrolyzed and then reduced.
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Visualization: Synthetic Workflow
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Figure 1: Comparative synthetic pathways. Route A (Blue/Yellow/Green) is preferred for
stability. Route B (Red dashed) is an alternative for specific laboratory needs.

Part 4: Pharmaceutical Applications

This intermediate is a "privileged scaffold" in medicinal chemistry, specifically for targeting
monoamine transporters.

Bioisostere for Sibutramine Analogs

Sibutramine (Meridia) functions as an SNRI. Its active metabolites are primary and secondary
amines containing a cyclobutane ring.

¢ Application: Replacing the cyclobutane with a cyclopropane ring (using this intermediate)
alters the metabolic "soft spot,” potentially reducing cardiotoxicity risks while maintaining
efficacy in treating obesity or depression.

e Mechanism: The primary amine binds to the orthosteric site of the transporter (DAT/SERT),
blocking neurotransmitter reuptake.

Synthesis of Triple Reuptake Inhibitors (TRIs)

Research into broad-spectrum antidepressants utilizes this scaffold to synthesize N-substituted
derivatives (e.g., N-methyl or N-ethyl analogs). The 4-chloro substitution enhances affinity for
the Serotonin Transporter (SERT), while the cyclopropyl group provides steric bulk necessary
for Dopamine Transporter (DAT) selectivity.
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Visualization: Mechanism of Action (SNRI/TRI)
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Figure 2: Pharmacological mechanism. Derivatives of the intermediate inhibit transporters,
increasing synaptic neurotransmitter levels.

Part 5: Analytical Control Strategy

To ensure pharmaceutical grade quality (>98% purity), a rigorous control strategy is required.

Quality Control Parameters
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Test Method Acceptance Criteria
o Confirms cyclopropyl protons
Identification 1H-NMR (DMSO-d6)
(0.3-0.6 ppm) and aryl protons.
Purity HPLC (C18 Column) > 98.0% Area
Chiral Purity Chiral HPLC (Chiralpak AD-H) > 99% ee (if resolved)
Residual Solvents GC-Headspace Meets ICH Q3C limits
_ < 1.0% (Hygroscopic salt
Water Content Karl Fischer

management)

Analytical Protocol: HPLC Method

Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 pm).

Detection: UV at 220 nm (Amine absorption) and 254 nm (Aromatic).

Part 6: Safety & Handling (E-E-A-T)

Hazard Identification:

o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

o Signal Word: WARNING.

Handling Protocol:

o Engineering Controls: Handle only in a fume hood. The free base is volatile and may have a

fishy/ammoniacal odor; the HCI salt is a fine powder that can be an inhalation irritant.

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

 Stability: Hygroscopic. Store in a desiccator under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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